molecular formula C7H13NS B8711899 3-[(2-Methylpropyl)sulfanyl]propanenitrile CAS No. 54974-65-1

3-[(2-Methylpropyl)sulfanyl]propanenitrile

Cat. No.: B8711899
CAS No.: 54974-65-1
M. Wt: 143.25 g/mol
InChI Key: YNMFMJQTPOYBPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[(2-Methylpropyl)sulfanyl]propanenitrile is a useful research compound. Its molecular formula is C7H13NS and its molecular weight is 143.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

54974-65-1

Molecular Formula

C7H13NS

Molecular Weight

143.25 g/mol

IUPAC Name

3-(2-methylpropylsulfanyl)propanenitrile

InChI

InChI=1S/C7H13NS/c1-7(2)6-9-5-3-4-8/h7H,3,5-6H2,1-2H3

InChI Key

YNMFMJQTPOYBPM-UHFFFAOYSA-N

Canonical SMILES

CC(C)CSCCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

β-(2-Methyl-1-propylmercapto)propionitrile was prepared according to the procedure of Example 1 using 2-methyl-1-propanethiol (25.0 g; 0.28 moles), acrylonitrile (14.9 g; 0.28 moles) and sodium methoxide (0.5 g).
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
14.9 g
Type
reactant
Reaction Step Two
Name
sodium methoxide
Quantity
0.5 g
Type
reactant
Reaction Step Three

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